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Introduction

Mepanipyrim is a fungicide belonging to the anilinopyrimidine (AP) class, categorized under
FRAC (Fungicide Resistance Action Committee) Group 9.[1] Its mode of action involves the
inhibition of methionine biosynthesis, a crucial process for fungal growth and development.[1]
This document provides detailed application notes and protocols for the use of mepanipyrim in
managing key diseases in pome fruit (apples and pears), specifically targeting Apple Scab
(Venturia inaequalis) and Gray Mold (Botrytis cinerea).[2][3][4] Mepanipyrim is a non-systemic
fungicide with preventative action, primarily inhibiting the secretion of pathogen proteins.[2]

Target Diseases and Efficacy

Mepanipyrim is effective against a range of fungal pathogens. In pome fruit, its primary
applications are for the control of:

o Apple Scab (Venturia inaequalis): A common and economically damaging disease affecting
leaves and fruit.[5][6][7][8]

o Gray Mold (Botrytis cinerea): A post-harvest disease that can cause significant losses during
storage.[3][4]
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Due to the limited availability of specific product labels for mepanipyrim on pome fruit in
certain regions, the following tables provide a generalized summary of application parameters
based on available data for anilinopyrimidine fungicides and general pome fruit spray
guidelines. Users must consult the specific product label for the formulation of mepanipyrim
being used for legally binding application rates and pre-harvest intervals.

Table 1. Mepanipyrim Application Parameters for Pome Fruit Disease Control

Parameter Recommendation

_ Apple Scab (Venturia inaequalis), Gray Mold
Target Diseases o
(Botrytis cinerea)

FRAC Group 9 (Anilinopyrimidine)
Mode of Action Inhibition of methionine biosynthesis
Formulation Type Commonly a Suspension Concentrate (SC)

Table 2: General Application Timing for Mepanipyrim on Pome Fruit

Growth Stage Target Disease Application Notes

Apply as a preventative spray,
especially if conditions are
Green Tip to Tight Cluster Apple Scab favorable for primary scab

infection (cool, wet weather).

[719]

Continue preventative
Pink Apple Scab applications to protect new

growth.

An important timing for both
Petal Fall Apple Scab, Gray Mold scab and early gray mold

management.

Apply in the weeks leading up
Pre-Harvest Gray Mold to harvest to reduce post-
harvest rot.[10]
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Experimental Protocols

The following protocols are generalized experimental designs for evaluating the efficacy of
mepanipyrim in field conditions.

Protocol 1: Efficacy of Mepanipyrim for the Control of
Apple Scab

Objective: To determine the effective application rate and timing of mepanipyrim for the control
of apple scab.

Materials:

e Mepanipyrim formulation (e.g., 440 g/L Suspension Concentrate)

o Commercial apple orchard with a history of apple scab

 Airblast sprayer calibrated for the orchard

o Untreated control plots

» Standard grower practice fungicide program for comparison

o Disease assessment tools (e.g., rating scales for leaf and fruit scab severity)
o Weather monitoring equipment

Methodology:

e Plot Design: Establish a randomized complete block design with a minimum of four
replications. Each plot should contain a sufficient number of trees to minimize edge effects.

e Treatments:
o Untreated Control

o Mepanipyrim at various rates (e.g., low, medium, high)
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o Standard grower fungicide program
e Application Timing:
o Initiate sprays at the green tip stage of apple development.[7][9]

o Continue applications at 7-14 day intervals, depending on weather conditions and disease
pressure, through to the first cover spray.

e Application Procedure:
o Calibrate the airblast sprayer to ensure thorough coverage of the tree canopy.
o Mix the required amount of mepanipyrim with water according to the product label.
o Apply treatments under suitable weather conditions (avoiding high wind and rain).

» Data Collection:

o Assess apple scab incidence and severity on both leaves and fruit at regular intervals
throughout the growing season and at harvest.

o Monitor weather data (temperature, rainfall, leaf wetness duration) to correlate with
infection periods.

o Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to
determine significant differences between treatments.

Protocol 2: Pre-Harvest Application of Mepanipyrim to
Control Gray Mold in Storage

Objective: To evaluate the efficacy of pre-harvest mepanipyrim applications on the incidence
of gray mold on pome fruit during cold storage.

Materials:

e Mepanipyrim formulation
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Commercial pear or apple orchard

Calibrated airblast sprayer

Untreated control plots

Cold storage facilities

Fruit assessment tools

Methodology:

Plot Design: Use a randomized complete block design as described in Protocol 1.
Treatments:
o Untreated Control

o Mepanipyrim applied at different pre-harvest intervals (e.g., 21 days, 14 days, and 7 days
before anticipated harvest).

Application Procedure:

o Apply mepanipyrim as a full coverage spray.
Harvest and Storage:

o Harvest fruit at commercial maturity from each plot.

o Place fruit in commercial storage containers and store under standard cold storage
conditions for the specific cultivar.

Data Collection:

o After a predetermined storage period (e.g., 90 and 180 days), assess a random sample of
fruit from each treatment for the incidence and severity of gray mold.

Data Analysis: Statistically analyze the data to determine the effect of pre-harvest application
timing on gray mold development in storage.
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Caption: Proposed mode of action of Mepanipyrim in inhibiting fungal infection.
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Caption: Logical workflow for the field application of Mepanipyrim on pome fruit.
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Resistance Management

The risk of fungicide resistance development with single-site inhibitors like mepanipyrim
(FRAC Group 9) is a significant concern.[1] To ensure the long-term efficacy of this active
ingredient, a robust resistance management strategy is essential.

e Rotation: Do not apply mepanipyrim or other FRAC Group 9 fungicides consecutively.
Rotate with fungicides from different FRAC groups that have proven efficacy against the
target pathogens.[5]

e Tank Mixing: When disease pressure is high, consider tank-mixing mepanipyrim with a
multi-site fungicide (e.g., captan, mancozeb).[5] Always perform a jar test to ensure physical
compatibility before mixing in the spray tank.

o Limit Applications: Adhere to the maximum number of applications per season as specified
on the product label and by FRAC guidelines. For anilinopyrimidines, a maximum of four
applications per season is generally recommended.[2]

¢ Use Preventatively: Apply mepanipyrim as a preventative treatment before the
establishment of the disease.[2]

o Follow Label Rates: Always use the recommended application rates. Using lower rates can
lead to sublethal doses that may accelerate the development of resistant fungal populations.

[5]

Conclusion

Mepanipyrim is a valuable tool for the management of apple scab and gray mold in pome fruit
production. Its effective use relies on proper application timing, adherence to resistance
management strategies, and consultation of specific product labels for precise application rates
and pre-harvest intervals. The protocols and guidelines presented here provide a framework for
researchers and scientists to develop and evaluate effective and sustainable disease
management programs incorporating mepanipyrim.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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